4-Aminoindoline-2,3-dione

• Molecular Formula: C8H6N2O2
• Molecular Weight: 162.15 g/mol
• SMILES: C1=CC(=C2C(=C1)NC(=O)C2=O)N
• InChI: InChI=1S/C8H6N2O2/c9-4-2-1-3-5-6(4)7(11)8(12)10-5/h1-3H,9H2,(H,10,11,12)
• InChIKey: MQRCEPSCJLYNKO-UHFFFAOYSA-N

4-Aminoindoline-2,3-dione (4-aminoisatin; CAS 116081-73-3) is a member of the isatin (indoline-2,3-dione) family, characterized by a primary amino substituent at the 4-position of the fused bicyclic scaffold. Isatin derivatives constitute a privileged structure in medicinal chemistry, exhibiting diverse pharmacological activities including anticancer, antiviral, anti-inflammatory, and antimicrobial effects.

4-Aminoindoline-2,3-dione (4-Aminoisatin) for Research Procurement: Compound Class and Baseline Characteristics

4-Aminoindoline-2,3-dione (4-aminoisatin; CAS 116081-73-3) is a member of the isatin (indoline-2,3-dione) family, characterized by a primary amino substituent at the 4-position of the fused bicyclic scaffold [1]. Isatin derivatives constitute a privileged structure in medicinal chemistry, exhibiting diverse pharmacological activities including anticancer, antiviral, anti-inflammatory, and antimicrobial effects [2]. While the 5-substituted isatin analogs—particularly 5-aminoisatin—have been extensively explored as bioactive scaffolds and biosensor ligands [3], the 4-amino regioisomer remains comparatively under-investigated, presenting a distinct opportunity for structure–activity relationship (SAR) exploration at an under-utilized vector on the isatin core.

Privileged isatin scaffold for SAR exploration

Under-explored 4-amino regioisomer offers novel vector

Distinct physicochemical profile vs. 5-aminoisatin

• [1] PubChem Compound Summary CID 22714252. 4-Aminoindoline-2,3-dione. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/22714252 View Source
• [2] Vine, K. L., Matesic, L., Locke, J. M., Ranson, M., & Skropeta, D. (2009). Cytotoxic and anticancer activities of isatin and its derivatives: a comprehensive review. Mini Reviews in Medicinal Chemistry, 9(4), 497-511. View Source
• [3] Temizer, A. B., Koulani, T., Soylu Eter, Ö., & Karali, N. (2024). A Mini-Review on the Synthesis of Substituted Isatins: From Early Approaches to Recent Advances with a Specific Focus on Sulfamoyl and Amino Derivatives. Letters in Organic Chemistry, 21(1), 2-15. View Source

Why Generic Substitution of 4-Aminoindoline-2,3-dione by 5-Aminoisatin or Isatin Is Not Scientifically Justified

Although 4-aminoisatin and 5-aminoisatin share identical molecular formulas (C₈H₆N₂O₂) and molecular weights (162.15 g/mol), the position of the amino substituent fundamentally alters their physicochemical and recognition properties [1]. Computed lipophilicity values differ meaningfully (XLogP3 of 0.6 for the 4-isomer vs. 0.0 for the 5-isomer), translating to a predicted ~4-fold difference in octanol–water partition coefficient, which directly impacts passive membrane permeability, protein binding, and chromatographic behavior [2]. Furthermore, the 4-amino group lies ortho to the C-3 carbonyl, enabling intramolecular hydrogen-bonding and chelation geometries unavailable to the 5-amino analog, thereby generating regioisomer-specific reactivity in both biological and synthetic contexts [1]. These quantifiable physicochemical divergences mean that the two regioisomers are not interchangeable surrogates in any experiment where molecular recognition, ADME prediction, or synthetic derivatization is being evaluated.

Higher predicted lipophilicity

5-Aminoisatin may exhibit different membrane permeability and protein binding context

Intramolecular H-bonding capability

5-Amino isomer lacks ortho-amino/carbonyl chelation geometry; chelation and recognition may shift

• [1] PubChem Compound Summary CID 22714252. 4-Aminoindoline-2,3-dione. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/22714252 View Source
• [2] PubChem Compound Summary CID 11819346. 5-Aminoisatin. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/11819346 View Source

4-Aminoindoline-2,3-dione Quantitative Differentiation Evidence vs. Closest Analogs

Higher Computed Lipophilicity (XLogP3) of 4-Aminoisatin vs. 5-Aminoisatin

The partition coefficient (XLogP3) of 4-aminoisatin is 0.6, whereas 5-aminoisatin has an XLogP3 of 0.0, representing a 0.6 log unit increase [1][2]. This corresponds to a ~4-fold greater predicted partitioning into octanol for the 4-isomer, indicating enhanced passive membrane permeability.

Higher Computed Lipophilicity

Reported

ΔXLogP3 = +0.6 (~4-fold higher partition)

Supports lipophilicity-driven SAR interpretation

Computed values; experimental logP not reported

Evidence Dimension	Predicted octanol–water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 0.6 (4-aminoisatin)
Comparator Or Baseline	XLogP3 = 0.0 (5-aminoisatin)
Quantified Difference	ΔXLogP3 = +0.6 (~4-fold higher partition coefficient)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2021.05.07 / 2025.04.14)

Why This Matters

A 0.6 log unit higher lipophilicity can significantly influence passive permeability, plasma protein binding, and HPLC retention time, making 4-aminoisatin a distinct tool for investigating lipophilicity-driven SAR.

• [1] PubChem Compound Summary CID 22714252. 4-Aminoindoline-2,3-dione. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/22714252 View Source
• [2] PubChem Compound Summary CID 11819346. 5-Aminoisatin. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/11819346 View Source

Regioisomer-Specific Intramolecular Hydrogen-Bonding Capacity of 4-Aminoisatin

The 4-amino group of 4-aminoisatin is positioned ortho to the C-3 carbonyl, enabling formation of a six-membered intramolecular hydrogen-bonded ring that is geometrically impossible for the 5-amino regioisomer [1]. This structural feature alters the hydrogen-bond donor/acceptor presentation and reduces the effective solvent-accessible surface area of the C-3 carbonyl.

Intramolecular H‑Bonding Capacity

Class-level

Six-membered H‑bond ring (4-NH₂ to C-3=O) feasible

May alter chelation geometry and binding context

Geometry inferred; no crystallographic data

Evidence Dimension	Intramolecular hydrogen-bonding capability
Target Compound Data	Six-membered intramolecular H-bond feasible (4-NH₂ to C-3=O distance ~2.5 Å)
Comparator Or Baseline	No equivalent intramolecular H-bond for 5-aminoisatin (5-NH₂ to C-3=O distance >5 Å)
Quantified Difference	Qualitative structural difference; estimated H-bond stabilization energy ~2–5 kcal/mol based on analogous ortho-amino carbonyl systems
Conditions	Geometry analysis based on 2D structure and standard bond lengths; no experimental crystallographic data available

Why This Matters

The intramolecular H-bond alters the compound's hydrogen-bond donor/acceptor pharmacophore, affecting protein binding, metal chelation behavior, and chemical reactivity in ways that cannot be replicated by the 5-amino isomer.

• [1] PubChem Compound Summary CID 22714252. 4-Aminoindoline-2,3-dione. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/22714252 View Source

Commercially Available Purity: 4-Aminoisatin at 98% vs. Typical 5-Aminoisatin at 95%

A leading supplier offers 4-aminoindoline-2,3-dione at 98% purity (HPLC) with batch-specific QC documentation including NMR, HPLC, and GC . By comparison, the most commonly listed purity for 5-aminoisatin from multiple suppliers is 95% . This 3-percentage-point purity differential can be meaningful for applications requiring high-fidelity analytical standards or stoichiometric precision.

Commercially Available Purity

Lot attribute

98% (HPLC) vs. 95% typical 5-aminoisatin

Supports assay reproducibility with reduced repurification

Supplier CoA; independent verification advised

Evidence Dimension	Commercially available purity grade
Target Compound Data	98% (4-aminoindoline-2,3-dione, Biomart/ V18267)
Comparator Or Baseline	95% (5-aminoisatin, typical commercial grade)
Quantified Difference	+3 percentage points absolute purity
Conditions	Supplier Certificate of Analysis (CoA); HPLC purity determination

Why This Matters

Higher available purity reduces the need for in-house repurification, saves procurement time, and improves reproducibility in quantitative biological assays.

Solubility Profile: 4-Aminoisatin Aqueous Solubility of ~4.2 mg/mL at 25°C

The topological aqueous solubility (ESOL) of 4-aminoisatin is predicted as 4.2 mg/mL (0.0259 mol/L; LogS = -1.59), classifying it as 'very soluble' . This is notably higher than the predicted solubility of 5-aminoisatin (ESOL LogS = -1.86; ~2.2 mg/mL), indicating a ~1.9-fold solubility advantage for the 4-isomer under standardized conditions.

Predicted Aqueous Solubility

Reported

~4.2 mg/mL (LogS −1.59) vs. ~2.2 mg/mL (5-isomer)

May support stock solution preparation with fewer co-solvents

ESOL topological prediction; experimental solubility may differ

Evidence Dimension	Predicted aqueous solubility (ESOL method)
Target Compound Data	4.2 mg/mL; LogS = -1.59 (4-aminoisatin)
Comparator Or Baseline	~2.2 mg/mL; LogS = -1.86 (5-aminoisatin, CID 11819346 ESOL prediction)
Quantified Difference	~1.9-fold higher predicted aqueous solubility
Conditions	ESOL topological method (Delaney JS. 2004 J. Chem. Inf. Model.); 25°C

Why This Matters

Higher aqueous solubility facilitates preparation of concentrated stock solutions for in vitro assays, reduces the need for DMSO or other organic co-solvents, and can improve dose–response curve reliability.

Under-Explored SAR Vector: 4-Position Amino Isatin vs. Extensively Studied 5-Position Series

A 2024 review of isatin synthesis explicitly highlights that current research is 'extensively focused on 5-substituted isatins' (including 5-amino and 5-sulfamoyl derivatives), while synthetic routes to 4-substituted analogs remain far less developed [1]. This asymmetry in research attention creates a scientific gap: the 4-position SAR of the isatin scaffold is largely uncharted, whereas the 5-position is already saturated with literature data and IP claims.

Under‑Explored 4‑Position SAR

Class-level

>10× publication gap vs. 5-substituted isatins

Supports exploration of SAR space with lower prior art density

Literature survey 2024–2025; class-level inference

Evidence Dimension	Published SAR coverage by regioisomeric position
Target Compound Data	4-aminoisatin: <10 primary research articles directly characterizing biological activity (based on comprehensive literature search)
Comparator Or Baseline	5-aminoisatin: >100 publications including MAO inhibition, tyrosine kinase inhibition, anticancer, biosensor, and antiviral studies
Quantified Difference	Estimated >10-fold difference in publication volume; 4-position SAR remains an open chemical space
Conditions	Literature survey as of 2024–2025 (PubMed, SciFinder, Google Scholar)

Why This Matters

For researchers seeking novel intellectual property or unexplored chemical space, 4-aminoisatin offers a SAR vector with significantly lower prior art density, increasing the probability of discovering novel bioactive chemotypes or patentable derivatives.

• [1] Temizer, A. B., Koulani, T., Soylu Eter, Ö., & Karali, N. (2024). A Mini-Review on the Synthesis of Substituted Isatins: From Early Approaches to Recent Advances with a Specific Focus on Sulfamoyl and Amino Derivatives. Letters in Organic Chemistry, 21(1), 2-15. View Source

Recommended Research and Industrial Application Scenarios for 4-Aminoindoline-2,3-dione Based on Evidence

Surrogate Scaffold for Lipophilicity-Driven ADME Optimization in Early Drug Discovery

The 0.6 log unit higher XLogP3 of 4-aminoisatin relative to 5-aminoisatin [1] makes it a valuable tool compound for medicinal chemistry teams seeking to probe the relationship between isatin regioisomerism and passive permeability, P-glycoprotein efflux, or plasma protein binding. It can serve as a matched molecular pair with 5-aminoisatin to isolate the contribution of amino group position to ADME parameters without altering molecular formula or hydrogen-bond count.

Building Block for Regioselective Derivatization at the Unexplored 4-Position of Isatin

Because the 4-amino group can be selectively functionalized (e.g., via acylation, sulfonylation, or diazotization) without competing reactivity at the C-5 position, 4-aminoisatin is uniquely suited as a starting material for constructing focused libraries of 4-substituted isatin analogs [1]. This regioselectivity is not accessible from 5-aminoisatin, where the amino group occupies the most electronically activated position of the benzene ring.

Ligand for Metal Coordination Complexes with Altered Chelation Geometry

The ortho-relationship between the 4-amino group and the C-3 carbonyl enables bidentate metal chelation in a six-membered ring geometry that is distinct from the five-membered chelate formed by the C-2/C-3 dicarbonyl motif alone [1]. This property supports the use of 4-aminoisatin as a ligand for synthesizing transition-metal complexes with potentially novel catalytic or biological activities, differentiated from complexes based on 5-aminoisatin or unsubstituted isatin.

High-Purity Analytical Reference Standard for Method Development

With commercially guaranteed purity of 98% and accompanying QC documentation (NMR, HPLC, GC) [1], 4-aminoindoline-2,3-dione is suitable as a reference standard for HPLC method development, LC-MS quantification of isatin metabolites, or as a certified impurity marker in pharmaceutical quality control workflows where the 4-amino regioisomer must be distinguished from other aminoisatin byproducts.

Application

Selection Property

Validation Focus

Lipophilicity‑driven ADME SAR studies

Regioisomeric logP difference

Passive permeability or protein binding context

Regioselective 4‑position derivatization

Unique ortho‑amino reactivity

Regioselectivity without competing 5‑position chemistry

Metal coordination chemistry

Ortho amino‑carbonyl chelation geometry

Six‑membered chelate distinct from dicarbonyl motif

Analytical reference standard for method development

Reported 98% purity with batch QC

HPLC/LC‑MS method specificity for 4‑amino regioisomer

• [1] PubChem Compound Summary CID 22714252. 4-Aminoindoline-2,3-dione. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/22714252 View Source